5-Chloro-1,3,6-trimethylpyrazolo[4,3-D]pyrimidin-7-one

• IUPAC Name: 5-chloro-1,3,6-trimethylpyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C8H9ClN4O/c1-4-5-6(13(3)11-4)7(14)12(2)8(9)10-5/h1-3H3
• InChI Key: ZGGFDNNAEAOUFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1N=C(N(C2=O)C)Cl)C
• Molecular Formula: C8H9ClN4O
• Molecular Weight: 212.63 g/mol
• CAS No.: 1795186-69-4

Description

5-Chloro-1,3,6-trimethylpyrazolo[4,3-D]pyrimidin-7-one is a useful research compound. Its molecular formula is C8H9ClN4O and its molecular weight is 212.64. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Activity

• 5-Chloro-1,3,6-trimethylpyrazolo[4,3-D]pyrimidin-7-one derivatives exhibit potential antiviral and antimicrobial properties. Studies have demonstrated their effectiveness in inhibiting RNA and DNA viral replication in vitro and combating specific virus infections in vivo (Sanghvi et al., 1991). Additionally, certain derivatives have shown variable and modest activities against clinically isolated strains of bacteria and fungi (Prasanna Kumara et al., 2013).

Synthesis and Characterization

• The synthesis and structural characterization of derivatives of this compound have been a focus of research. Techniques such as single crystal X-ray analysis have been employed to confirm the structure of synthesized compounds (Lu Jiu-fu et al., 2015). These studies contribute to understanding the chemical properties and potential applications of these compounds.

Anticancer and Anti-inflammatory Properties

• Research has explored the potential of this compound derivatives as anticancer agents. Certain derivatives have shown significant inhibition effects against human cancer cell lines (Devegowda et al., 2010). Additionally, derivatives have been identified as nonsteroidal antiinflammatory drugs with low ulcerogenic potential (Auzzi et al., 1983).

Neuroprotective and Cognitive Enhancement Potential

• Certain derivatives have been studied for their neuroprotective effects and potential in treating cognitive impairments associated with neurodegenerative and neuropsychiatric diseases. Research has focused on their efficacy in inhibiting phosphodiesterase 1, which is relevant in cognitive processes (Li et al., 2016).

Anticonvulsant Activities

• Studies have also highlighted the anticonvulsant properties of certain pyrazolo[4,3-D]pyrimidin-7-one derivatives. These compounds have demonstrated effectiveness in in vivo models against seizures, offering potential avenues for the development of new anticonvulsant drugs (Wang et al., 2015).

Mechanism of Action

Target of Action

The primary target of 5-Chloro-1,3,6-trimethylpyrazolo[4,3-D]pyrimidin-7-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein kinase involved in cell cycle regulation, making it an appealing target for cancer treatment .

Mode of Action

this compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to a decrease in cell proliferation .

Biochemical Pathways

The compound’s action on CDK2 affects the cell cycle pathway. By inhibiting CDK2, the compound prevents the transition from the G1 phase to the S phase of the cell cycle . This disruption in the cell cycle can lead to apoptosis, or programmed cell death .

Pharmacokinetics

These compounds often exhibit improved biochemical efficacy and are more likely to reach their target sites in the body .

Result of Action

The inhibition of CDK2 by this compound results in significant anti-proliferative effects. It has been shown to inhibit the growth of various cell lines, including MCF-7, HCT-116, and HepG-2 . Furthermore, it can induce apoptosis within cells .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the compound’s stability can be affected by the solvent used, as evidenced by a related pyrimidine compound undergoing transformation in DMSO . Additionally, the compound’s efficacy can be influenced by the specific cellular environment, including the presence of other signaling molecules and the state of the targeted cells.

Biochemical Analysis

Biochemical Properties

Related pyrazolopyrimidines have been found to inhibit CDK2, a cyclin-dependent kinase involved in cell cycle regulation . This suggests that 5-Chloro-1,3,6-trimethylpyrazolo[4,3-D]pyrimidin-7-one may interact with enzymes and proteins involved in cell cycle control.

Cellular Effects

In cellular studies, pyrazolopyrimidines have shown cytotoxic activities against various cell lines

Molecular Mechanism

Related compounds have been found to inhibit CDK2, suggesting that this compound may exert its effects at the molecular level through enzyme inhibition or activation, and changes in gene expression .